Cas no 89245-63-6 (1,2-Benzisoxazole-3-acetic acid, 5-chloro-, methyl ester)
89245-63-6 structure
Product Name:1,2-Benzisoxazole-3-acetic acid, 5-chloro-, methyl ester
CAS No:89245-63-6
MF:C10H8ClNO3
MW:225.628421783447
CID:606923
PubChem ID:70537185
Update Time:2025-04-19
1,2-Benzisoxazole-3-acetic acid, 5-chloro-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzisoxazole-3-acetic acid, 5-chloro-, methyl ester
- methyl 2-(5-chloro-1,2-benzoxazol-3-yl)acetate
- Methyl (5-chloro-1,2-benzoxazol-3-yl)acetate
- DTXSID90742346
- SCHEMBL11204672
- 89245-63-6
-
- Inchi: 1S/C10H8ClNO3/c1-14-10(13)5-8-7-4-6(11)2-3-9(7)15-12-8/h2-4H,5H2,1H3
- InChI Key: XXUQPZBROLZNAN-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(CC(=O)OC)=NO2
Computed Properties
- Exact Mass: 225.0192708g/mol
- Monoisotopic Mass: 225.0192708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.3Ų
1,2-Benzisoxazole-3-acetic acid, 5-chloro-, methyl ester Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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